Cas no 898784-03-7 (2-(3-Chlorophenyl)-2'-iodoacetophenone)

• Product Name: 2-(3-Chlorophenyl)-2'-iodoacetophenone
• CAS No: 898784-03-7
• MF: C₁₄H₁₀ClIO
• MW: 356.586075305939
• CID: 994279
• PubChem ID: 24723901
• Update Time: 2025-06-09

2-(3-Chlorophenyl)-2'-iodoacetophenone Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)-1-(2-iodophenyl)ethanone
• 2-(3-CHLOROPHENYL)-2'-IODOACETOPHENONE
• 2-(2,5-DICHLOROPHENYL)-2,3-DIHYDRO-1,5-BENZOTHIAZEPIN-4(5H)-ONE
• 2-(3-Chlorophenyl)-1-(2-iodophenyl)ethan-1-one
• MFCD02260705
• DTXSID20642300
• AKOS010055173
• 898784-03-7
• 2-(3-Chlorophenyl)-2'-iodoacetophenone

• MDL： MFCD02260705
• Inchi： 1S/C14H10ClIO/c15-11-5-3-4-10(8-11)9-14(17)12-6-1-2-7-13(12)16/h1-8H,9H2
• InChI Key： AIELGABXKLQKGG-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(CC1C=CC=C(C=1)Cl)=O

Computed Properties

• Exact Mass: 355.94600
• Monoisotopic Mass: 355.94649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1

Experimental Properties

• PSA: 17.07000
• LogP: 4.37000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 2-(3-Chlorophenyl)-2'-iodoacetophenone

Comprehensive Analysis of 2-(3-Chlorophenyl)-2'-iodoacetophenone (CAS No. 898784-03-7): Properties, Applications, and Research Insights

2-(3-Chlorophenyl)-2'-iodoacetophenone (CAS No. 898784-03-7) is a specialized organic compound gaining attention in pharmaceutical and material science research. This iodinated acetophenone derivative features a unique molecular structure combining a 3-chlorophenyl group with an iodo-substituted acetophenone moiety, making it valuable for cross-coupling reactions and as a precursor in synthetic chemistry. Researchers are increasingly exploring its potential in photocatalysis and bioconjugation applications, aligning with current trends in sustainable chemistry and targeted drug delivery systems.

The compound's crystal structure and electronic properties have become subjects of computational chemistry studies, particularly in density functional theory (DFT) simulations. Recent publications highlight its role in developing OLED materials, where its halogen bonding capabilities contribute to improved charge transport efficiency. As the scientific community focuses on green chemistry principles, 2-(3-Chlorophenyl)-2'-iodoacetophenone has shown promise in atom-economical reactions, addressing the growing demand for environmentally friendly synthetic protocols.

Analytical characterization of CAS 898784-03-7 typically involves HPLC purification, mass spectrometry, and NMR spectroscopy. The compound's stability under various conditions makes it suitable for high-throughput screening applications. In pharmaceutical research, its structure-activity relationship is being investigated for potential kinase inhibition properties, coinciding with increased interest in precision medicine approaches. The iodo functional group offers versatile click chemistry opportunities, particularly in biomarker development and diagnostic probe design.

From a commercial perspective, 2-(3-Chlorophenyl)-2'-iodoacetophenone suppliers emphasize its high purity grade availability (typically ≥98%) and customized bulk synthesis options. The compound's storage stability at recommended temperatures (-20°C) ensures consistent performance in research applications. Recent patent literature reveals innovative uses in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), reflecting the broader scientific shift toward functional nanomaterials.

Ongoing studies explore the compound's solvatochromic effects in different polar solvents, contributing to fundamental understanding of molecular polarity effects. Its X-ray diffraction patterns have provided valuable data for crystallographic databases, supporting the development of predictive molecular modeling algorithms. As AI-driven drug discovery gains momentum, 898784-03-7 serves as an important reference compound for cheminformatics studies and virtual screening validation.

The safety profile of 2-(3-Chlorophenyl)-2'-iodoacetophenone follows standard laboratory handling protocols for organoiodine compounds. Material safety data sheets (MSDS) provide detailed guidance on personal protective equipment requirements and waste disposal procedures. Quality control measures include rigorous residual solvent analysis and heavy metal testing, ensuring compliance with Good Laboratory Practice (GLP) standards for research applications.